Cas no 60-18-4 (L-Tyrosine)

L-tyrosine is a nonessential amino acid, which can inhibit the activity of citrate synthase in the posterior cortex

L-Tyrosine structure

Product Name:L-Tyrosine

CAS No:60-18-4

Molecular Formula:C₉H₁₁NO₃

Molecular Weight:181.1885

MDL:MFCD00002606

CID:33748

PubChem ID:24900164

L-Tyrosine Properties

Names and Identifiers

- L-Tyrosine
- 3-(4-Hydroxyphenyl)-L-alanine
- H-Tyr-OH
- L-tyrosine free base cell culture*tested
- L-tyrosine plant cell culture tested
- L-Tyrosine, Free Base
- tyrosine usp
- Tyr
- L-(-)-Tyrosine
- (2S)-2-Amino-3-(4-hydroxyphenyl)propanoic acid
- TYROSINE, L-(RG)
- (S)-2-AMino-3-(4-hydroxyphenyl)propionic acid
- LOVALIP
- LOVASTIN
- L-α-AMino- p-hydroxyhydrocinnaMic acid
- L-α-AMino-β-p-hydroxyphenylpropionic acid
- MEVACOR
- MEVINOLIN
- mevlor
- msd803
- Paschol
- Rovacor
- Sivlor
- 2-Amino-3-(4-hydroxyphenyl)-propanoic acid
- tyrosine
- (S)-Tyrosine
- p-Tyrosine
- L-p-Tyrosine
- 4-Hydroxy-L-phenylalanine
- Tyrosinum [Latin]
- Tyrosine (VAN)
- Tirosina [Spanish]
- L-Phenylalanine, 4-hydroxy-
- (-)-alpha-Amino-p-hydroxyhydrocinnamic acid
- Tyrosine [USAN:INN]
- beta-(p-Hydroxyphenyl)alanine
- Tyrosine, L-
- (S)-alpha-Amino-4-hydroxybenzenepropanoic acid
- L-Tyrosin
- L-2-Amino-3-p-hydroxyphenylpropanoic acid
- (S)-3-(p-Hydroxyphenyl
- D-Tyrosine
- (1R)-1-carboxy-2-(4-hydroxyphenyl)ethanaminium
- (2R)-2-amino-3-(4-hydroxyphenyl)propanoic acid
- (R)-3-(p-Hydroxyphenyl)alanine
- (R)-2-Amino-3-(p-hydroxyphenyl)propionic acid
- D-tyrosine
- (S)-2-Amino-3-(p-hydroxyphenyl)propionic acid
- DTY
- 60-18-4
- 3-(p-Hydroxyphenyl)alanine
- 2-amino-3-(4-hydroxyphenyl)propanoic acid
- 2-Amino-3-(p-hydroxyphenyl)propionic acid
- (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
- (-)-alpha-amino-p-hydroxyhydrocinnamic acid
- TYROSINE
- Y
- 16978-66-8
- (S)-3-(p-Hydroxyphenyl)alanine
- D-tyrosine cation
- D-TYROSINE
- D-tyrosine dianion
- 4-hydroxy-L-phenylalanine
- Tyrosine
- D-tyrosine monoanion
- L-Tyr
- tirosina
- (S)-(-)-Tyrosine
- D-tyrosinate(1-)
- D-Tyrosin
- D-tyrosinate(2-)
- (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid
- Tyrosin
- D-Tyr
- L-tyrosine
- (S)-alpha-amino-4-hydroxybenzenepropanoic acid
- (2R)-2-amino-3-(4-oxidophenyl)propanoate
- CAS-60-18-4
- EN300-52629
- (S)-a-amino-4-hydroxy-Benzenepropanoic acid
- TYROSINE [USP MONOGRAPH]
- F8889-8713
- (-)-a-Amino-p-hydroxyhydrocinnamate
- TYROSINE [MI]
- (S)-.alpha.-Amino-4-hydroxybenzenepropanoic acid
- NSC-82624
- L-Tyrosine (JP18)
- IS_4-HYDROXYPHENYL-D4-ALANINE
- LEVODOPA IMPURITY, L-TYROSINE- [USP IMPURITY]
- FEMA No. 3736
- BP-13285
- L-Tyrosine, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, >=99.0%
- CHEMBL925
- L-TYR-OH
- Tox21_111594_1
- DB-029987
- Propanoic acid, 2-amino-3-(4-hydroxyphenyl)-(S)-
- BDBM18129
- (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid
- DB00135
- Z756440046
- DTXCID603730
- L-Tyrosine, BioUltra, >=99.0% (NT)
- L-Tyrosine,(S)
- CHEBI:17895
- NCGC00344525-01
- L-Tyrosine (9CI)
- 2-Amino-3-(4-hydroxyphenyl)propanoic acid, (S)-
- 2-amino-3-(4-hydroxyphen yl)-2-amino-3-(4-hydroxyphenyl)-Propanoate
- J-521656
- T0550
- (S)-alpha-Amino-4-hydroxybenzenepropanoate
- M02963
- L-TYROSINE [FHFI]
- Benzenepropanoate
- (-)-.alpha.-Amino-p-hydroxyhydrocinnamic acid
- .alpha.-Amino-.beta.-(4-hydroxyphenyl)propionic acid
- LEVODOPA IMPURITY B [EP IMPURITY]
- L-Tyrosine, reagent grade, >=98% (HPLC)
- Levodopa impurity, l-tyrosine-
- alpha-Amino-beta-(4-hydroxyphenyl)propionic acid
- L-Tyrosine, certified reference material, TraceCERT(R)
- 25619-78-7
- bmse000051
- L-[U-14C]Tyr
- GTPL4791
- (S)-a-amino-4-hydroxy-Benzenepropanoate
- Q188017
- Tyrosine (L-Tyrosine)
- TYROSINE [INN]
- TYROSINE [EP MONOGRAPH]
- 1189756-47-5
- EINECS 200-460-4
- HSDB 2003
- L-Tyrosine, Vetec(TM) reagent grade, >=98%
- NCGC00159350-02
- SCHEMBL1581
- L-Tyrosine, United States Pharmacopeia (USP) Reference Standard
- -tyrosine
- TYROSINE [USAN]
- Melanin synthesized from Tyr substrate catalyzed by tyrosinase for 6 hrs
- (S)-a-Amino-4-hydroxybenzenepropanoate
- L-Tyrosine, Free Base - CAS 60-18-4
- propanoic acid, 2-amino-3-(p-hydroxyphenyl)-
- s4608
- tyr
- Q27115106
- TYROSINE [HSDB]
- Benzenepropanoic acid, .alpha.-amino-4-hydroxy-, (S)-
- (S)-2-Amino-3-(4-hydroxyphenyl)propanoic acid
- (S)-2-Amino-3-(p-hydroxyphenyl)propionate
- L-Tyrosine, SAJ special grade, >=99.0%
- L-TYROSINE [FCC]
- L-Tyrosine, >=97%, FG
- MFCD00002606
- TYROSINE [MART.]
- (L)-Tyrosine
- NSC 82624
- L-Tyrosine, Vetec(TM), 98.5%
- (-)-alpha-Amino-p-hydroxyhydrocinnamate
- D70837
- NCGC00159350-03
- AI3-09055
- D00022
- TYROSINE [WHO-DD]
- alpha-Amino-p-hydroxyhydrocinnamic acid, (-)-
- DTXSID1023730
- AKOS010400205
- CS-8013
- 2csm
- HY-N0473
- N-ACETYLTYROSINE IMPURITY A [EP IMPURITY]
- H-Tyr
- NS00001880
- Tyrosinum
- Tyrosine, L- (8CI)
- Propanoic acid, 2-amino-3-(4-hydroxyphenyl)-, (S)-
- UNII-42HK56048U
- C00082
- L-TYROSINE [USP-RS]
- (S)-3-(4-HYDROXYPHENYL)ALANINE
- AC-11295
- (S)-alpha-amino-4-hydroxy-Benzenepropanoate
- plovamer-acetate
- Tox21_111594
- 42HK56048U
- alpha-Amino-4-hydroxybenzenepropanoic acid, (S)-
- Tyrosine, European Pharmacopoeia (EP) Reference Standard
- 4ts1
- 2-amino-3-(4-hydroxyphen yl)-2-amino-3-(4-hydroxyphenyl)-Propanoic acid
- 55520-40-6
- (-) tyrosine
- (S)-a-Amino-4-hydroxybenzenepropanoic acid
- L-Tyrosine non-animal source
- L-Phenylalanine-4-hydroxy-
- Tyrosine (USP/INN)
- AS-11772
- Benzenepropanoic acid, alpha-amino-4-hydroxy-, (S)-
- L-TYROSINE [JAN]
- DB-299342
- Benzeneethanaminium,a-carboxy-4-hydroxy-N,N,N-trimethyl-,inner salt,(as)-
- TYROSINE [ORANGE BOOK]
- TYROSINE [VANDF]
- (S)-alpha-amino-4-hydroxy-Benzenepropanoic acid
- L-Tyrosine, monomer
- (2S)-2-amino-3-(4-hydroxyphenyl)propanoicacid
- 2-Amino-3-(4-hydroxyphenyl)propanoic acid-(S)-
- DD69927C-C6A8-4BC6-8E9A-0AB423B176E7
- (-)-a-Amino-p-hydroxyhydrocinnamic acid
- TYROSINE [II]
- L-Tyrosine, Cell Culture Reagent (H-L-Tyr-OH)
- +Expand
- MDL： MFCD00002606
- InChIKey： OUYCCCASQSFEME-QMMMGPOBSA-N
- Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O
- BRN： 392441

Computed Properties

Exact Mass: 181.07400
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 181.07389321 g/mol
Heavy Atom Count: 13
Complexity: 176
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 83.6
Molecular Weight: 181.19

Experimental Properties

LogP: 1.04690
PSA: 83.55000
Merck: 9839
Refractive Index: -12 ° (C=5, 1mol/L HCl)
Water Partition Coefficient: 0.45 g/L (25 ºC)
Boiling Point: 385.2°C at 760 mmHg
Melting Point: >300 °C (dec.) (lit.)
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 176 ºC
FEMA: 3736 | L-TYROSINE
Solubility: 1 M HCl: 25 mg/mL
Color/Form: White glossy fine needle like crystals.
PH: 6.5 (0.1g/l, H2O)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong reducing agents.
Solubility: Soluble in acid and alkali solutions, slightly soluble in water, insoluble in absolute ethanol, ether and acetone.
Sensitiveness: Sensitive to light
pka: 2.2(at 25℃)
Specific Rotation: -11.65 º (c=5,DIL HCL/H2O 50/50)
Optical Activity: [α]20/D −10.6°, c = 4 in 1 M HCl
Density: 1.34

L-Tyrosine Security Information

Symbol: GHS07
RTECS：YP2275600
WGK Germany：1
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

L-Tyrosine Customs Data

HS CODE：29225000
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Tyrosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
AAPPTec	AHY101-500g	H-Tyr-OH	60-18-4		500g	$150.00	2024-10-11
abcr	AB119378-100 g	L-Tyrosine, 99% (H-L-Tyr-OH); .	60-18-4	99%	100g	€77.50	2023-05-10
Apollo Scientific	BIT0721-100g	L-Tyrosine	60-18-4	>99.5%	100g	£17.00	2023-08-31
Chemenu	CM119393-100g	L-Tyrosine	60-18-4	98%	100g	$58	2023-01-06
ChemScence	CS-8013-500g	L-Tyrosine	60-18-4	≥99.0%	500g	$42.0	2022-04-27
Enamine	EN300-52629-0.05g	(2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid	60-18-4	94%	0.05g	$19.0	2023-07-08
MedChemExpress	HY-N0473-200mg	L-Tyrosine	60-18-4	99.63%	200mg	￥500	2024-04-18
S e l l e c k ZHONG GUO	S4608-100mg	L-Tyrosine	60-18-4	99.94%	100mg	¥794.98	2023-09-15
TRC	T899975-100mg	L-Tyrosine	60-18-4		100mg	$ 63.00	2023-09-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A11141-50g	L-Tyrosine, 99%	60-18-4	99%	50g	￥324.00	2023-03-15

L-Tyrosine Suppliers

Kono Chem Co.,Ltd

Audited Supplier

(CAS:60-18-4)

MR./MRS.:GAO JING LI

Phone:13289246953

Email:info@konochemical.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:60-18-4)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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(CAS:60-18-4)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

WuHan Dong Kang Yuan technology co., LTD

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(CAS:60-18-4)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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(CAS:60-18-4)

MR./MRS.:GUAN JING

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Shanghai Aladdin Biochemical Technology Co., Ltd

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GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.

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CHENG DOU BAI SHI XING KE JI SHI YE Co., Ltd.

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:60-18-4)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

L-Tyrosine Related Literature

1. Insights into self-assembling nanoporous peptide and in situ reducing agent

Poulami Jana,Sibaprasad Maity,Debasish Haldar CrystEngComm 2011 13 973
2. Controlling the self-assembly of homochiral coordination architectures of CuII by substitution in amino acid based ligands: synthesis, crystal structures and physicochemical properties

Navnita Kumar,Sadhika Khullar,Sanjay K. Mandal Dalton Trans. 2015 44 5672
3. Structural, spectroscopic and magnetic properties of a novel copper(ii) l-tyrosinato complex

Agnieszka Wojciechowska,Anna G?gor,Julia Jezierska,Marek Duczmal RSC Adv. 2014 4 63150
4. Structural, spectroscopic, magnetic behavior and DFT investigations of l-tyrosinato nickel(ii) coordination polymer

Agnieszka Wojciechowska,Jan Janczak,Zbigniew Staszak,Marek Duczmal,Wiktor Zierkiewicz,Jadwiga Tokar,Andrew Ozarowski New J. Chem. 2015 39 6813
5. Benzylidene-linked thiohydantoin derivatives as inhibitors of tyrosinase and melanogenesis: importance of the β-phenyl-α,β-unsaturated carbonyl functionality

Hye Rim Kim,Hye Jin Lee,Yeon Ja Choi,Yun Jung Park,Youngwoo Woo,Seong Jin Kim,Min Hi Park,Hee Won Lee,Pusoon Chun,Hae Young Chung,Hyung Ryong Moon Med. Chem. Commun. 2014 5 1410
6. Low-cost electrochemical detection of l-tyrosine using an rGO–Cu modified pencil graphite electrode and its surface orientation on a Ag electrode using an ex situ spectroelectrochemical method

C. Kavitha,K. Bramhaiah,Neena S. John RSC Adv. 2020 10 22871
7. A novel, fast and cost effective graphene-modified graphite pencil electrode for trace quantification of l-tyrosine

Nadeem Baig,Abdel-Nasser Kawde Anal. Methods 2015 7 9535
8. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase

Young Mi Ha,Jin-Ah Kim,Yun Jung Park,Daeui Park,Yeon Ja Choi,Ji Min Kim,Ki Wung Chung,Yu Kyeong Han,Ji Young Park,Ji Yeon Lee,Hyung Ryong Moon,Hae Young Chung Med. Chem. Commun. 2011 2 542
9. Novel phosphorescent Mn-doped ZnS quantum dots as a probe for the detection of l-tyrosine in human urine

Pan Deng,Li-Qiang Lu,Tian Tan,Yue Jin,Xiu-Zhang Fan,Wei-Cheng Cao,Xi-Ke Tian Anal. Methods 2017 9 287
10. Synthesis of chitosan–gelatin molecularly imprinted membranes for extraction of l-tyrosine

Xue-Fang Zheng,Qi Lian,Hua Yang RSC Adv. 2014 4 42478

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Cas no 60-18-4 (L-Tyrosine)

L-Tyrosine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Tyrosine Security Information

L-Tyrosine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-Tyrosine Price

L-Tyrosine Suppliers

L-Tyrosine Related Literature

Related Categories

60-18-4 (L-Tyrosine) Related Products